Cas no 864925-70-2 (ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864925-70-2
• MF: C₂₁H₂₅N₃O₇S
• MW: 463.504104375839
• CID: 6352956
• PubChem ID: 4656890
• Update Time: 2025-05-20

ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• F1298-0019
• ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 3-carbamoyl-2-[(3,4,5-trimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• AKOS024604265
• ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• 864925-70-2

• Inchi： 1S/C21H25N3O7S/c1-5-31-21(27)24-7-6-12-15(10-24)32-20(16(12)18(22)25)23-19(26)11-8-13(28-2)17(30-4)14(9-11)29-3/h8-9H,5-7,10H2,1-4H3,(H2,22,25)(H,23,26)
• InChI Key： KPDRADYGTWTFTM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 463.14132132g/mol
• Monoisotopic Mass: 463.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 158Ų

Additional information on ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 3-Carbamoyl-2-(3,4,5-Trimethoxybenzamido)-4H,5H,6H,7H-Thieno[2,3-c]pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-Carbamoyl-2-(3,4,5-Trimethoxybenzamido)-4H,5H,6H,7H-Thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-70-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thienopyridine ring system and the presence of multiple functional groups that contribute to its diverse chemical properties.

The thienopyridine core of this compound is a fused bicyclic system consisting of a thiophene ring and a pyridine ring. This structure is known for its aromaticity and stability under various chemical conditions. The carbamoyl group attached to the molecule introduces hydrogen bonding capabilities, which can influence the compound's solubility and bioavailability. Additionally, the trimethoxybenzamido group adds steric bulk and electronic effects that can modulate the compound's reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the trimethoxybenzamido group has been shown to enhance the compound's ability to interact with certain biological targets, such as enzymes or receptors. This makes it a promising candidate for developing new therapeutic agents targeting diseases like cancer or neurodegenerative disorders.

In terms of synthesis, ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate can be prepared through a multi-step process involving coupling reactions and cyclization. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times compared to traditional methods. This approach aligns with the growing trend toward green chemistry practices in organic synthesis.

From an application standpoint, this compound has shown potential in materials science as well. Its thienopyridine core exhibits interesting electronic properties that make it suitable for use in organic electronics. Researchers have investigated its ability to function as an electron transport layer in organic photovoltaic devices (OPVs), where it has demonstrated improved charge transport efficiency compared to conventional materials.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and molecular dynamics. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These findings are crucial for designing derivatives with enhanced properties tailored for specific applications.

In terms of toxicity and environmental impact studies are still limited due to the compound's novelty. However preliminary data suggest that it exhibits low cytotoxicity against human cell lines under standard experimental conditions. Further research is required to fully assess its safety profile and environmental fate.

Looking ahead future research directions for ethyl 3-carbamoyl-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate include exploring its potential as a drug delivery vehicle investigating its role in catalytic processes and developing scalable production methods for industrial applications.

In conclusion ethyl 3-carbamoyl-2-(3 4 5-trimethoxybenzamido)-4H 5H 6H 7H-thieno[2 3-c]pyridine-6-carboxylate (CAS No. 864925-70-2) represents a versatile platform for advancing both medicinal chemistry and materials science research. Its unique structural features combined with promising biological and electronic properties make it an exciting subject for further exploration by scientists across various disciplines.